Cas no 62902-66-3 (6-(3-chlorophenyl)pyridazin-3-ol)

• Product Name: 6-(3-chlorophenyl)pyridazin-3-ol
• CAS No: 62902-66-3
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 2107951
• PubChem ID: 13092620
• Update Time: 2025-04-21

6-(3-chlorophenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(3-chlorophenyl)pyridazin-3(2H)-one
• 6-(3-chlorophenyl)pyridazin-3-ol
• 6-(3-Chlorophenyl)-2,3-dihydropyridazin-3-one
• BS-11778
• MFCD12143116
• AKOS005208220
• SCHEMBL4048920
• CS-0269112
• F1967-0301
• 6-(3-chlorophenyl)-2H-pyridazin-3-one
• DTXSID901287175
• 6-(3-Chlorophenyl)-3(2H)-pyridazinone
• EN300-236879
• 3-(3-chlorophenyl)-1H-pyridazin-6-one
• AKOS005717003
• YRWWFLYKKZTALE-UHFFFAOYSA-N
• F73585
• 62902-66-3
• STL124135
• F2132-0018
• DA-04232

• Inchi： 1S/C10H7ClN2O/c11-8-3-1-2-7(6-8)9-4-5-10(14)13-12-9/h1-6H,(H,13,14)
• InChI Key： YRWWFLYKKZTALE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.5Ų